Cas no 55376-70-0 (3-Quinolinecarboxylic acid, 6-cycloheptyl-4-hydroxy-)

3-Quinolinecarboxylic acid, 6-cycloheptyl-4-hydroxy- structure
55376-70-0 structure
Product name:3-Quinolinecarboxylic acid, 6-cycloheptyl-4-hydroxy-
CAS No:55376-70-0
MF:C17H19NO3
MW:285.337664842606
CID:352097
PubChem ID:21533353

3-Quinolinecarboxylic acid, 6-cycloheptyl-4-hydroxy- Chemical and Physical Properties

Names and Identifiers

    • 3-Quinolinecarboxylic acid, 6-cycloheptyl-4-hydroxy-
    • 6-cycloheptyl-4-oxo-1H-quinoline-3-carboxylic acid
    • SCHEMBL11820122
    • DTXSID60615679
    • 6-Cycloheptyl-4-oxo-1,4-dihydroquinoline-3-carboxylic acid
    • 55376-70-0
    • 6-CYCLOHEPTYL-4-HYDROXYQUINOLINE-3-CARBOXYLIC ACID
    • Inchi: InChI=1S/C17H19NO3/c19-16-13-9-12(11-5-3-1-2-4-6-11)7-8-15(13)18-10-14(16)17(20)21/h7-11H,1-6H2,(H,18,19)(H,20,21)
    • InChI Key: PRNUQUYVJLPUPG-UHFFFAOYSA-N
    • SMILES: C1(C2=CC=C3C(C(O)=C(C(O)=O)C=N3)=C2)CCCCCC1

Computed Properties

  • Exact Mass: 285.13657
  • Monoisotopic Mass: 285.13649347g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 449
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 66.4Ų

Experimental Properties

  • PSA: 70.42

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